![molecular formula C12H12N2O4 B2964955 2,2-Dimethyl-5-((pyridin-3-ylamino)methylene)-1,3-dioxane-4,6-dione CAS No. 25063-68-7](/img/structure/B2964955.png)
2,2-Dimethyl-5-((pyridin-3-ylamino)methylene)-1,3-dioxane-4,6-dione
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Description
2,2-Dimethyl-5-((pyridin-3-ylamino)methylene)-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.238. The purity is usually 95%.
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Scientific Research Applications
Pyrolytic Transformations and Reactive Intermediates Research has shown that 2,2-dimethyl-5-methylene-1,3-dioxan-4,6-dione, a related compound, forms stable adducts with cyclohexadiene and cyclopentadiene. Upon flash vacuum pyrolysis, this compound undergoes decomposition, leading to the formation of compounds like cyclopentadiene, acetone, carbon dioxide, and methyleneketene. This study provides insights into the pyrolytic transformations and the generation of reactive intermediates like methyleneketene, which further breaks down into acetylene and carbon monoxide at higher temperatures (Brown, Eastwood, & McMullen, 1976).
Ring Opening Reactions with Cyclic Secondary Amines The compound 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione, when treated with cyclic secondary amines like pyrrolidine or hexahydroazepine, undergoes ring-opening reactions. These reactions lead to the formation of complex cyclic structures. The use of an excess of amine in these reactions yields diverse and unexpected products, indicating the compound's reactivity and potential in synthetic organic chemistry (Šafár̆ et al., 2000).
Synthesis of Pyridinediones Studies have demonstrated the reactivity of similar compounds with aliphatic amines and p-methoxy-aniline, leading to the formation of N-substituted 6-methylpyridine-3-carboxylic acids. These compounds are important intermediates in the synthesis of 1,6-disubstituted 2,4-pyridinediones, which are valuable in various synthetic applications (Rubinov, Zheldakova, & Rubinova, 2004).
Facile Synthesis of Aminothiomethylmethylene Compounds The facile synthesis of 5-[(arylamino)(cyano)methylene]-2,2-dimethyl-1,3-dioxane-4,6-diones has been demonstrated, showcasing the compound's utility in synthesizing structurally complex and diverse molecules. These synthesized compounds are utilized for the preparation of 2-cyano-4-quinolinones, indicating the compound's versatility in organic synthesis (Jeon & Kim, 2000).
Properties
IUPAC Name |
2,2-dimethyl-5-[(pyridin-3-ylamino)methylidene]-1,3-dioxane-4,6-dione |
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InChI |
InChI=1S/C12H12N2O4/c1-12(2)17-10(15)9(11(16)18-12)7-14-8-4-3-5-13-6-8/h3-7,14H,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZUHCJHZZJYTGE-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC(=O)C(=CNC2=CN=CC=C2)C(=O)O1)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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